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Compound of Interest

Compound Name:
Trimethoxy(3,3,3-

trifluoropropyl)silane

Cat. No.: B1583756 Get Quote

An In-depth Technical Guide to the Safety of Trimethoxy(3,3,3-trifluoropropyl)silane

Chemical Identification
Trimethoxy(3,3,3-trifluoropropyl)silane is an organosilicon compound that incorporates

fluorine, making it useful as a silane coupling agent, adhesion promoter, and an intermediate

for fluoro silicone resins.[1] It is also used in the synthesis of various silsesquioxane-based

polymers and hydrophobic silica aerogels.[2]

Identifier Value

Chemical Name Trimethoxy(3,3,3-trifluoropropyl)silane[1]

CAS Number 429-60-7[3]

Synonyms
3,3,3-Trifluoropropyl-trimethoxysilane, 1,1,1-

Trifluoro-3-(trimethoxysilyl)propane[4][5][6]

Molecular Formula C₆H₁₃F₃O₃Si[3]

Molecular Weight 218.25 g/mol [3][6]

EC Number 207-059-3[7]

InChI Key JLGNHOJUQFHYEZ-UHFFFAOYSA-N[7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1583756?utm_src=pdf-interest
https://www.benchchem.com/product/b1583756?utm_src=pdf-body
https://www.benchchem.com/product/b1583756?utm_src=pdf-body
https://www.cfmats.com/functional-silanes/333-trifluoropropyltrimethoxysilane.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9263585.htm
https://www.cfmats.com/functional-silanes/333-trifluoropropyltrimethoxysilane.html
https://www.scbt.com/p/trimethoxy-3-3-3-trifluoropropyl-silane-429-60-7
https://www.echemi.com/sds/333-trifluoropropyltrimethoxysilane-pid_Seven31202.html
https://www.tcichemicals.com/CA/en/p/T2720
https://www.biosynth.com/p/FT60549/429-60-7-trimethoxy333-trifluoropropylsilane
https://www.scbt.com/p/trimethoxy-3-3-3-trifluoropropyl-silane-429-60-7
https://www.scbt.com/p/trimethoxy-3-3-3-trifluoropropyl-silane-429-60-7
https://www.biosynth.com/p/FT60549/429-60-7-trimethoxy333-trifluoropropylsilane
https://www.sigmaaldrich.com/KR/ko/product/aldrich/91877
https://www.sigmaaldrich.com/KR/ko/product/aldrich/91877
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
This substance is a colorless to light yellow, moisture-sensitive liquid.[1][2] Upon contact with

water or moist air, it can slowly hydrolyze, liberating methanol.[8][9]

Property Value

Form Liquid[7]

Boiling Point 144 °C[6][7]

Density 1.142 g/mL at 20 °C[7]

Flash Point 38 °C (100.4 °F) - closed cup[6][7]

Refractive Index n20/D 1.355[7]

Vapor Pressure < 5 mm Hg at 25°C[10]

Water Solubility Insoluble; reacts slowly with water[2][10][11]

Hazard Identification and GHS Classification
Trimethoxy(3,3,3-trifluoropropyl)silane is classified as a hazardous substance.[8] It is a

flammable liquid and vapor that can cause irritation to the skin, eyes, and respiratory system.[4]

[7]

GHS Classification Hazard Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[4][7]

Skin Irritation Category 2
H315: Causes skin irritation[4]

[7]

Eye Irritation Category 2
H319: Causes serious eye

irritation[4][7]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation (Target Organ:

Respiratory system)[4][7]
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GHS Pictograms:

GHS02 (Flame): Flammable

GHS07 (Exclamation Mark): Irritant, Skin Sensitizer, Acute Toxicity (harmful), Narcotic

Effects, Respiratory Tract Irritant

GHS Pictograms and Associated Hazard Statements.

Toxicological Information and Health Effects
Exposure to this chemical can occur via inhalation, skin contact, eye contact, or ingestion.[8]

Inhalation: Vapors may cause respiratory irritation, drowsiness, and dizziness.[8] Inhalation

of vapors at higher temperatures increases the hazard.[8]

Skin Contact: May cause moderate skin inflammation, redness, swelling, and blistering.[8]

While not classified as having harmful health effects from skin contact alone, entry through

wounds or abrasions may lead to systemic injury.[8]

Eye Contact: Can produce eye irritation and may cause damage 24 hours or more after

instillation.[8]

Ingestion: Accidental ingestion may be damaging to health.[8] The hydrolysis product,

methanol, can cause a burning sensation, nausea, vomiting, headache, visual disturbances,

and in severe cases, coma and death.[8][9]

Chronic Exposure: Long-term exposure may lead to substance accumulation in the body.[8]

Repeated exposure to methanol vapors can affect the central nervous system, liver, and

kidneys.[8][9]

Experimental Protocols
The safety data sheets reviewed for this guide summarize toxicological endpoints but do not

provide detailed experimental methodologies (e.g., specific OECD test guidelines, animal

models, or dosage). This level of detail would typically be found in primary research literature or

comprehensive toxicological profiles, which were not available in the initial search.
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First-Aid Measures
Prompt action is critical in the event of exposure.

Exposure Route First-Aid Protocol

Inhalation

Remove the person to fresh air and keep them

comfortable for breathing.[4][12] If the person

feels unwell or is not breathing, seek immediate

medical attention.[8][12]

Skin Contact

Immediately take off all contaminated clothing.

[4] Flush the skin and hair with running water

and soap, if available.[8] Seek medical attention

if irritation occurs or persists.[4][8]

Eye Contact

Rinse cautiously with water for several minutes.

[4] Remove contact lenses if present and easy

to do, and continue rinsing.[4] Seek medical

attention without delay, especially if pain

persists.[8]

Ingestion

Clean the mouth with water and drink plenty of

water afterward.[12] Do not induce vomiting.

Seek immediate medical attention.[8]

Fire-Fighting Measures
This material is a flammable liquid with a moderate fire and explosion hazard when exposed to

heat or flame.[8] Vapors can form an explosive mixture with air and may travel to an ignition

source and flash back.[8][10]

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), alcohol-resistant

foam, or water spray.[4][13]

Unsuitable Extinguishing Media: Do not use a direct water jet.[10]

Hazardous Combustion Products: Combustion can produce carbon dioxide (CO₂), carbon

monoxide (CO), hydrogen fluoride, and silicon dioxide (SiO₂).[8]
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Special Protective Equipment: Firefighters should wear self-contained breathing apparatus

(SCBA) and full protective gear.[8][12]

Emergency Procedures: Alert the fire brigade, evacuate the area if large containers are

involved, and use water spray only to keep fire-exposed containers cool.[8][10]

Accidental Release Measures
In case of a spill, immediate and appropriate action must be taken to prevent harm to

personnel and the environment.
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Spill Detected

1. Remove All Ignition Sources
(No smoking, sparks, flames)

2. Ensure Adequate Ventilation
& Evacuate Personnel

3. Don Personal Protective Equipment (PPE)
(Gloves, eye protection, respirator)

4. Contain the Spill
Use inert absorbent material (sand, dry lime)

5. Clean Up
Use non-sparking tools to collect material

6. Dispose of Waste
Place in suitable, closed containers for disposal

as hazardous waste

Area Ventilated & Cleaned

Click to download full resolution via product page

Workflow for Handling an Accidental Chemical Spill.

Handling and Storage
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Proper handling and storage procedures are essential to maintain the chemical's integrity and

ensure safety.

Handling:

Use in a well-ventilated area and avoid all personal contact, including inhalation.[4][8]

Wear appropriate protective clothing.[8]

Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use explosion-proof electrical and ventilating equipment.[4][12]

Use only non-sparking tools.[4][10]

Ground and bond containers during transfer to prevent static discharge.[4][10]

Containers may contain explosive vapors even when emptied.[8] Do not cut, drill, or weld

on or near them.[8]

Storage:

Store in original, tightly closed containers in a dry, cool, and well-ventilated place.[4][8]

Keep cool.[5]

Store away from incompatible materials such as oxidizing agents, acids, and moisture.[8]

[13][14]

Prohibit smoking and open flames in storage areas.[10][14]

Do not store in pits or basements where vapors may be trapped.[8]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are necessary to minimize

exposure risk.
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Engineering Controls: Use in a well-ventilated area.[8] Local exhaust ventilation is

recommended.[13] Emergency eye wash fountains and safety showers should be readily

available.[13]

Personal Protective Equipment (PPE): The selection of PPE depends on the potential for

exposure.

Eye/Face Protection: Wear chemical goggles or a face shield.[7][13]

Skin Protection: Wear protective gloves (e.g., neoprene or nitrile rubber) and clothing to

prevent skin contact.[10][13]

Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a

suitable respirator with an appropriate filter (e.g., type ABEK EN14387).[7][13]
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Task Assessment:
Handling Trimethoxy(3,3,3-trifluoropropyl)silane

Risk of Inhaling Vapors or Mists?

Required:
NIOSH-approved respirator

(e.g., Type ABEK filter)

Yes

Action:
Ensure adequate ventilation

(Fume hood)

No

Risk of Eye/Face Splash?

Required:
Chemical safety goggles

&/or face shield

Yes

Risk of Skin Contact?

No
(Minimum: Safety glasses)

Required:
Chemically resistant gloves

(Nitrile/Neoprene)
& Protective clothing

Yes

Proceed with Task

No

Click to download full resolution via product page

Decision-Making Flowchart for PPE Selection.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1583756?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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